Cas no 2171689-77-1 (3-(1-amino-2-methylcyclopropyl)thian-3-ol)

• Product Name: 3-(1-amino-2-methylcyclopropyl)thian-3-ol
• CAS No: 2171689-77-1
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 6455570
• PubChem ID: 165603601
• Update Time: 2025-07-01

3-(1-amino-2-methylcyclopropyl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2-methylcyclopropyl)thian-3-ol
• EN300-1647267
• 2171689-77-1

• Inchi： 1S/C9H17NOS/c1-7-5-9(7,10)8(11)3-2-4-12-6-8/h7,11H,2-6,10H2,1H3
• InChI Key： UTJQPCIOUROJDC-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(CC1C)N)O

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(1-amino-2-methylcyclopropyl)thian-3-ol

Introduction to 3-(1-amino-2-methylcyclopropyl)thian-3-ol (CAS No. 2171689-77-1)

3-(1-amino-2-methylcyclopropyl)thian-3-ol, identified by its Chemical Abstracts Service (CAS) number 2171689-77-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thiol derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The compound's molecular framework, incorporating both an amino group and a thiol moiety, positions it as a versatile scaffold for further chemical manipulation and biological evaluation.

The structural complexity of 3-(1-amino-2-methylcyclopropyl)thian-3-ol arises from its cyclopropyl ring substitution pattern, which introduces steric and electronic effects that can modulate its reactivity and interactions with biological targets. The presence of the amino group at the 1-position enhances its potential as a precursor for amide or urea bond formation, which are common pharmacophoric elements in many therapeutic agents. Meanwhile, the thiol group at the 3-position provides a nucleophilic handle for conjugation or modification, enabling the development of prodrugs or bioconjugates.

In recent years, there has been growing interest in thiol-containing compounds due to their ability to participate in redox-sensitive interactions within biological systems. Thioethers and thiols have been explored as key components in the design of kinase inhibitors, antioxidants, and anti-inflammatory agents. The specific configuration of 3-(1-amino-2-methylcyclopropyl)thian-3-ol makes it an attractive candidate for investigating such mechanisms, particularly in the context of modulating redox signaling pathways.

One of the most compelling aspects of this compound is its potential utility in the development of targeted therapies. The cyclopropyl group, while relatively rare in natural products, offers a rigid scaffold that can improve binding affinity and selectivity when incorporated into drug-like molecules. Furthermore, the methyl substitution on the cyclopropyl ring may influence metabolic stability, a critical factor in drug design. These features make 3-(1-amino-2-methylcyclopropyl)thian-3-ol a promising candidate for further exploration in structure-based drug design.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 3-(1-amino-2-methylcyclopropyl)thian-3-ol for biological activity. Molecular docking studies have suggested that this compound may interact with various protein targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. These predictions are supported by experimental data from related thiol derivatives, which have demonstrated efficacy in preclinical models.

The synthesis of 3-(1-amino-2-methylcyclopropyl)thian-3-ol presents an intriguing challenge for synthetic chemists due to its complex stereochemistry. However, recent methodologies have streamlined the construction of such molecules, making them more accessible for large-scale production and screening. Advances in transition-metal-catalyzed reactions have been particularly valuable in facilitating key bond-forming steps while maintaining high selectivity.

Beyond its pharmaceutical applications, 3-(1-amino-2-methylcyclopropyl)thian-3-ol has potential uses in materials science and industrial chemistry. Its unique reactivity allows it to serve as an intermediate in the synthesis of more complex organic molecules, including polymers and specialty chemicals. Additionally, the compound's stability under various conditions makes it suitable for use as a building block in multi-step synthetic routes.

The safety profile of 3-(1-amino-2-methylcyclopropyl)thian-3-ol is another important consideration. While preliminary studies suggest that it exhibits moderate solubility and stability under standard conditions, further toxicological evaluation is necessary to assess its potential hazards. As with any novel compound, rigorous testing is essential to ensure its safe handling and application.

In conclusion,3-(1-amino-2-methylcyclopropyl)thian-3-ol (CAS No. 2171689-77-1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new synthetic strategies and biological insights,this molecule is poised to play an increasingly important role in both academic research and industrial innovation.